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Compound of Interest

Compound Name: Ketac Cem Radiopaque

Cat. No.: B1179176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the in vitro assessment of microleakage

of Ketac™ Cem Radiopaque, a glass ionomer luting cement, using the dye penetration

method. This method is a widely used technique to evaluate the sealing ability of dental

restorative materials.

Data Presentation: Microleakage of Glass Ionomer
Cements
The following tables summarize quantitative data on microleakage of various glass ionomer

cements from different studies. This comparative data provides context for evaluating the

performance of Ketac™ Cem Radiopaque.

Table 1: Mean Microleakage Scores of Various Tooth-Colored Restorative Materials
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Restorative Material Group Mean Microleakage Score Standard Deviation

Nano-filled Resin-Modified

Glass Ionomer (RMGI)
1.05[1][2] ± 0.21[1][2]

Cention N 1.84[1][2] ± 0.14[1][2]

Nanocomposite Resin 3.10[1][2] ± 0.03[1][2]

Table 2: Apical Leakage of Different Root Canal Sealers

Root Canal Sealer
Mean Apical Leakage
(mm³)

Mean Absorbance Values
(Dye Extraction)

Ketac™-Endo 7.20 x 10⁻⁴ 620

MetaSeal 5.25 x 10⁻⁴ 410

AH Plus JET 4.52 x 10⁻⁴ 213

Table 3: Microleakage Scores of Different Glass Ionomer-Based Materials in Primary Teeth

Restorative Material Group Mean Microleakage Ratio

Ketac™ Molar
Higher mean value (non-significant vs. Group B)

[3]

Photac™ Fil
Lower mean value (non-significant vs. Group A)

[3]

Dyract® XP Significantly smaller area[3]

Experimental Protocols
This section outlines a detailed methodology for assessing the microleakage of Ketac™ Cem

Radiopaque.
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Tooth Selection: Select sound, non-carious human or bovine teeth (e.g., molars or

premolars) that have been extracted for reasons other than this study.[1]

Cleaning and Storage: Clean the teeth of any soft tissue debris, calculus, and stains using a

dental scaler and pumice slurry. Store the cleaned teeth in distilled water or a 0.9% saline

solution at room temperature to prevent dehydration.[1]

Cavity Preparation
Cavity Design: Prepare standardized Class V cavities on the buccal or lingual surfaces of the

teeth. A typical dimension for these cavities is 3 mm mesio-distally, 2 mm occluso-gingivally,

and 2 mm in depth.

Instrumentation: Use a high-speed air turbine handpiece with a diamond bur under constant

water cooling to prepare the cavities. Utilize a new bur for every five preparations to ensure

consistency.

Restorative Procedure
Cavity Conditioning: Apply a dentin conditioner (e.g., 10% polyacrylic acid) to the cavity

preparation for 10-15 seconds, rinse thoroughly with water, and gently dry with a cotton

pellet, leaving the surface moist.[4]

Mixing of Ketac™ Cem Radiopaque: Mix the Ketac™ Cem Radiopaque powder and liquid

according to the manufacturer's instructions to achieve a homogenous consistency.

Placement of Cement: Immediately place the mixed cement into the prepared cavity,

ensuring complete adaptation to the cavity walls. Use a suitable instrument to shape and

contour the restoration.

Setting: Allow the cement to set according to the manufacturer's specified time at room

temperature and humidity.

Finishing and Polishing: After the final set, finish and polish the restoration using appropriate

dental finishing strips and polishing discs.

Thermocycling
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Purpose: To simulate the temperature changes in the oral environment, which can challenge

the marginal seal of the restoration.

Procedure: Subject the restored teeth to thermocycling for a specified number of cycles (e.g.,

100 to 2000 cycles) in water baths of contrasting temperatures, typically 5°C and 55°C.[1][3]

[5] The dwell time in each bath is usually 30 seconds.[5]

Dye Penetration
Specimen Sealing: Coat the entire surface of each tooth with two layers of nail varnish,

except for the restoration and a 1 mm margin around it.[1][2] This ensures that dye

penetration occurs only at the tooth-restoration interface.

Dye Immersion: Immerse the teeth in a 0.5% basic fuchsin dye solution for 24 hours at 37°C.

[2][3] Other dyes like 2% methylene blue can also be used.

Rinsing: After immersion, remove the teeth from the dye solution and rinse them thoroughly

under running water to remove excess dye from the surface.

Sectioning and Evaluation
Sectioning: Section each tooth longitudinally through the center of the restoration using a

slow-speed diamond saw under water cooling.

Microscopic Examination: Examine the sectioned surfaces under a stereomicroscope at a

magnification of 20x to 40x to assess the extent of dye penetration along the tooth-

restoration interface.[2][4]

Scoring: Score the degree of microleakage using a standardized scoring system.

Table 4: Dye Penetration Scoring Criteria
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Score Description of Dye Penetration

0 No evidence of dye penetration.[4]

1
Dye penetration up to one-third of the cavity

depth.

2
Dye penetration up to two-thirds of the cavity

depth.

3
Dye penetration to the full depth of the cavity

wall.

4 Dye penetration into the axial or pulpal wall.
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Experimental Workflow Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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